N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C21H22N4O2S/c1-11-7-15-16(8-12(11)2)24-20(27)17(23-15)9-19(26)25-21-14(10-22)13-5-3-4-6-18(13)28-21/h7-8,17,23H,3-6,9H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: XGKCYKHLZGGNBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(N2)CC(=O)NC3=C(C4=C(S3)CCCC4)C#N
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol
• CAS No.: 1008859-86-6

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Formation and Reactivity of Free Radicals

Research has shown that certain acetaminophen metabolites and analogs are metabolized by rat liver microsomes to their corresponding aminophenoxyl free radicals. These radicals were identified through ESR spectra and are significant in studying the reactivity of pharmaceutical compounds in biological systems (Fischer et al., 1985). This research helps in understanding the metabolic pathways and potential toxicities of similar complex molecules.

Anticancer and Antimicrobial Applications

A study on the synthesis of new substituted acetamides revealed their potential as broad-spectrum antibacterial agents and showed promising anticancer effects against several cancer lines. This research emphasizes the role of structural analogs of complex acetamides in developing new therapeutic agents (Ahmed et al., 2018). The findings could provide a foundation for further exploration into the therapeutic applications of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide.

Enzymatic Inhibition and Toxicity Mechanism

Understanding the mechanism of toxicity and enzymatic interactions of compounds similar to acetaminophen analogs allows for better insight into their safety and efficacy. Research has delved into the synthesis and reactions of various acetaminophen derivatives to explore their toxicological profiles (Fernando et al., 1980). These studies are crucial for developing safer pharmaceutical compounds and for predicting the behavior of novel molecules like the one .